Cas no 453562-01-1 (1-Methyl-4-[(3-nitrophenyl)sulfonyl]piperazine)

• Product Name: 1-Methyl-4-[(3-nitrophenyl)sulfonyl]piperazine
• CAS No: 453562-01-1
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 2120709
• PubChem ID: 2842418
• Update Time: 2025-04-21

1-Methyl-4-[(3-nitrophenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-[(3-nitrophenyl)sulfonyl]piperazine
• Piperazine, 1-methyl-4-[(3-nitrophenyl)sulfonyl]-
• STK128936
• CHEMBL1301440
• SR-01000205742-1
• SCHEMBL448170
• 453562-01-1
• 3-[(4-methylpiperazinyl)sulfonyl]-1-nitrobenzene
• 1-Methyl-4-[(3-nitrophenyl)sulphonyl]piperazine
• 1-methyl-4-(3-nitrophenyl)sulfonylpiperazine
• AKOS003335825
• SMR000185517
• SR-01000205742
• DB-301501
• 1-Methyl-4-((3-nitrophenyl)sulfonyl)piperazine
• 1-Methyl-4-[(3-nitrobenzene)sulfonyl]piperazine
• HMS2431O20
• 1-Methyl-4-(3-nitro-benzenesulfonyl)-piperazine
• 3-[(4-methylpiperazinyl) sulfonyl]-1-nitrobenzene
• MLS000577527

• Inchi： 1S/C11H15N3O4S/c1-12-5-7-13(8-6-12)19(17,18)11-4-2-3-10(9-11)14(15)16/h2-4,9H,5-8H2,1H3
• InChI Key： DIVBSLFLEUQVSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714Da
• Monoisotopic Mass: 285.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų